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Compound of Interest

Compound Name: 2-Isopropoxyphenol

Cat. No.: B044703

Essential Safety and Handling Guide for 2-
Isopropoxyphenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-lIsopropoxyphenol (CAS No. 4812-20-8) in a laboratory setting.
The following information is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and mitigate risks.

Chemical Safety Profile

2-Isopropoxyphenol is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1][2] It is also a combustible liquid.[2] Adherence
to the following safety and handling procedures is critical to minimize exposure and ensure a
safe laboratory environment.
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Physical and Chemical Properties

Molecular Formula CoH1202[1][3]

Molecular Weight 152.19 g/mol [1][4][5]

Appearance Colorless to pale yellow or red-brown liquid[6][7]
Boiling Point 100-102 °C at 11 mmHg[3][4][6]

Density 1.03 g/mL at 25 °C[3][4][6]

Flash Point 88 °C (190.4 °F) - closed cup[4]

Solubility Soluble in water[3][6]

Storage Temperature Room temperature, in an inert atmosphere[6][8]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Isopropoxyphenol
to prevent skin, eye, and respiratory exposure.[4][9][10][11][12][13]

Protection Type Specific Recommendations

Chemical-resistant gloves (e.qg., nitrile, butyl
Hand Protection rubber, or neoprene). Inspect gloves for integrity
before each use.[12][14]

) Safety glasses with side shields or chemical
Eye Protection
safety goggles.[4][13]

Laboratory coat, long pants, and closed-toe
) ] shoes. For larger quantities or potential for
Skin and Body Protection ] ] ] )
splashing, a chemical-resistant apron is

recommended.[10][12]

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ]
use a NIOSH-approved respirator with an

appropriate filter (e.g., type ABEK EN14387).[4]
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Operational Procedures
Handling Protocol

A systematic approach to handling 2-Isopropoxyphenol is crucial for safety. The following
workflow outlines the key steps from preparation to cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropoxyphenol
https://www.chemicalbook.com/msds/2-isopropoxyphenol.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8698720.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/225398
https://www.chemeo.com/cid/10-983-9/2-Isopropoxyphenol
https://www.chemeo.com/cid/10-983-9/2-Isopropoxyphenol
https://www.chemdad.com/index.php?c=article&id=79059
https://www.thermofisher.com/order/catalog/product/L07360.14
https://www.thermofisher.com/order/catalog/product/L07360.14
https://www.lgcstandards.com/ID/en/2-Isopropoxyphenol/p/DRE-C14461000
https://www.cpachem.com/msds?num=SB31930&dnl=sd_-_2-Isopropoxyphenol_CAS_4812-20-8_EC_225-379-1_%28SB31930%29_%28EU%29.pdf
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://www.benchchem.com/pdf/4_2_Isopropoxyethoxy_methyl_phenol_proper_disposal_procedures.pdf
https://www.benchchem.com/product/b044703#personal-protective-equipment-for-handling-2-isopropoxyphenol
https://www.benchchem.com/product/b044703#personal-protective-equipment-for-handling-2-isopropoxyphenol
https://www.benchchem.com/product/b044703#personal-protective-equipment-for-handling-2-isopropoxyphenol
https://www.benchchem.com/product/b044703#personal-protective-equipment-for-handling-2-isopropoxyphenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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